1-Phenyloctan-1-amine

• Molecular Formula: C14H23N
• Molecular Weight: 205.34 g/mol
• SMILES: CCCCCCCC(C1=CC=CC=C1)N
• InChI: InChI=1S/C14H23N/c1-2-3-4-5-9-12-14(15)13-10-7-6-8-11-13/h6-8,10-11,14H,2-5,9,12,15H2,1H3
• InChIKey: CTHTZUPOVLIAKY-UHFFFAOYSA-N

1-Phenyloctan-1-amine: Structural Identity and Key Physicochemical Characteristics for Procurement

1-Phenyloctan-1-amine (CAS 74788-15-1) is a chiral, primary benzylic amine with the molecular formula C14H23N and a molecular weight of 205.35 g/mol . Its structure features an amine group on the same carbon as a phenyl ring and an n-heptyl chain, creating a stereogenic center that enables its existence as a pair of (R)- and (S)-enantiomers . This compound is a liquid at room temperature and is soluble in common organic solvents . It is a positional isomer of N-octylaniline (CAS 3007-71-4), a secondary aromatic amine, which leads to fundamentally different reactivity, basicity, and stereochemical utility .

⚬Chiral primary amine; stereogenic center enables enantiomer-specific research

⚬Separate (R)- and (S)-enantiomers available for asymmetric synthesis

⚬Not interchangeable with achiral isomer N-octylaniline; distinct reactivity and basicity

Why 1-Phenyloctan-1-amine Cannot Be Substituted by Its Common Isomer N-Octylaniline

The critical concern for procurement is the risk of chemical misidentification between 1-Phenyloctan-1-amine and its common isomer N-octylaniline. Despite sharing the molecular formula C14H23N, their structural differences lead to divergent properties that prevent generic substitution. 1-Phenyloctan-1-amine is a chiral primary amine where the nitrogen is attached to a stereogenic benzylic carbon, enabling its use in asymmetric synthesis and chiral resolution . In contrast, N-octylaniline is an achiral secondary amine where the nitrogen bridges a phenyl ring and an n-octyl chain, resulting in a significantly higher basicity (pKa ~5.05) compared to the target compound's predicted pKa of ~10.66 . This 5-order-of-magnitude difference in basicity, combined with the absence of a chiral center, means the isomers are fundamentally non-interchangeable in applications requiring specific stereochemistry, protonation state, or reactivity at the nitrogen center. The following evidence guide quantifies these critical distinctions.

Stereochemistry: N-Octylaniline lacks a chiral center; it cannot support enantioselective synthesis or diastereomeric resolution.

Basicity mismatch: The secondary aromatic amine has substantially lower basicity; protonation and salt-formation behavior differ significantly, altering reaction outcomes.

Purity and characterization: The isomer is often sold as technical grade without a defined purity specification, introducing unknown impurity risks.

Quantitative Head-to-Head Evidence for 1-Phenyloctan-1-amine vs. Closest Analogs

Chiral vs. Achiral Nature: 1-Phenyloctan-1-amine vs. N-Octylaniline

The presence of a single stereogenic center is a defining feature of 1-Phenyloctan-1-amine, enabling its resolution into isolated (R) and (S) enantiomers. This is documented by the commercial availability of (R)-1-Phenyloctan-1-amine and (S)-1-Phenyloctan-1-amine, which are distinct products with individual listings . In contrast, its isomer N-octylaniline, where the nitrogen is directly bonded to an aromatic ring, is an achiral molecule with no stereogenic elements. This structural divergence means only 1-phenyloctan-1-amine can serve as a chiral building block or resolving agent in asymmetric synthesis.

Stereochemical Complexity

Data to verify

Target: Chiral; 1 stereogenic center; (R)/(S) available

Comparator: Achiral; no stereogenic centers

Enables enantioselective synthesis; comparator lacks chiral utility.

Commercial listings confirm separate enantiomers.

Evidence Dimension	Stereochemical Complexity
Target Compound Data	Chiral; 1 stereogenic center; (R)- and (S)-enantiomers are commercially available
Comparator Or Baseline	N-Octylaniline (CAS 3007-71-4): Achiral; no stereogenic centers
Quantified Difference	Qualitative difference: presence vs. absence of molecular chirality
Conditions	Structural analysis from authoritative chemical databases

Why This Matters

For users requiring enantiopure building blocks, only 1-phenyloctan-1-amine offers the stereochemical scaffolding necessary for asymmetric synthesis.

Basicity Divergence: pKa of 1-Phenyloctan-1-amine vs. N-Octylaniline

The basicity of the nitrogen center is a critical parameter governing reactivity, salt formation, and extraction behavior. The predicted pKa of the primary benzylic amine 1-phenyloctan-1-amine is 10.66 ± 0.10 , characteristic of an alkylamine. In contrast, the secondary aromatic amine N-octylaniline, where the nitrogen lone pair is conjugated with the phenyl π-system, has a reported pKa of 5.05 ± 0.50 . This represents a >5 log unit difference, meaning 1-phenyloctan-1-amine is approximately 400,000 times more basic than its isomer. This property profoundly influences its protonation state at physiological pH and its phase-transfer behavior during purification.

Basicity (pKa)

Data to verify

ΔpKa ≈ 5.61; ~400,000× more basic

Protonation state and salt formation differ substantially.

Predicted values; experimental verification advised.

Evidence Dimension	Acid Dissociation Constant (pKa of Conjugate Acid)
Target Compound Data	pKa: 10.66 ± 0.10 (Predicted)
Comparator Or Baseline	N-Octylaniline: pKa: 5.05 ± 0.50 (Predicted)
Quantified Difference	ΔpKa ≈ 5.61; target is ~400,000x more basic
Conditions	Predicted values from chemical databases

Why This Matters

The significantly higher basicity dictates that different acids or stoichiometries are required for salt formation, directly impacting procurement for applications involving crystallization, workup, or formulation.

Boiling Point as a Marker of Purity and Intermolecular Interaction

Differences in intermolecular forces between primary and secondary amines lead to distinct boiling points, a critical factor for purification by distillation. N-octylaniline, a secondary amine capable of intermolecular hydrogen bonding, has a reported boiling point of 158-158.5 °C . While a precise experimental boiling point for 1-phenyloctan-1-amine is not widely reported, its structural analog 8-phenyloctan-1-amine has a boiling point of 155-158 °C at reduced pressure (8 Torr) . The reduced pressure condition, which requires more specialized equipment to achieve, is a key differentiator for purification.

Boiling Point / Volatility

Data to verify

Target: 155–158 °C at 8 Torr (analog); Comparator: 158–158.5 °C at 760 mmHg

Requires reduced pressure for distillation; atmospheric protocols ineffective.

Analog data; confirm experimentally for target compound.

Evidence Dimension	Boiling Point / Volatility
Target Compound Data	155-158 °C at 8 Torr (for the analog 8-phenyloctan-1-amine)
Comparator Or Baseline	N-Octylaniline: 158-158.5 °C at 760 mmHg (atmospheric pressure)
Quantified Difference	Similar temperature range but achieved under drastically different pressure (8 Torr vs. 760 mmHg), indicating lower volatility and higher boiling point at atmospheric pressure for the target compound.
Conditions	Distillation conditions as reported in chemical databases

Why This Matters

The need for reduced-pressure distillation for 1-phenyloctan-1-amine signals that standard atmospheric distillation protocols used for N-octylaniline would be ineffective, guiding equipment and energy cost considerations for procurement decisions.

Supplier-Specified Purity Thresholds for Reproducible Research

For research and industrial applications requiring reproducible results, the certified purity of a compound is non-negotiable. 1-Phenyloctan-1-amine is commercially available with a specified purity of 95%, as confirmed by multiple vendors . The primary analytical method for this quantification is HPLC with UV detection at λ = 254 nm, ensuring a peak area purity of ≥95% and minimizing the presence of non-specific impurities . This specification provides a reliable baseline for users, in contrast to the alternate isomer N-octylaniline, which is often sold as a technical-grade liquid with variable purity and unspecified isomer content.

Purity Specification

Data to verify

≥95% (HPLC, λ = 254 nm)

Quantitative purity baseline for stoichiometry calculations.

Vendor QC documentation; not a regulatory standard.

Evidence Dimension	Minimum Certified Purity
Target Compound Data	≥95% (HPLC, λ = 254 nm)
Comparator Or Baseline	N-Octylaniline: Purity not consistently specified (often technical grade)
Quantified Difference	Target compound has a verifiable, quantitative purity specification, unlike the comparator.
Conditions	HPLC analysis as per vendor QC documentation

Why This Matters

A guaranteed 95% HPLC purity allows researchers to calculate exact stoichiometry for synthesis and assay protocols, reducing the risk of failed experiments due to unknown impurity profiles, a known risk with lower-grade alternatives.

Procurement-Driven Application Scenarios for 1-Phenyloctan-1-amine

Asymmetric Synthesis and Chiral Resolving Agent

The chirality of 1-phenyloctan-1-amine, as confirmed by the availability of its isolated (R) and (S) enantiomers , makes it a viable candidate as a chiral building block or resolving agent. In asymmetric synthesis, it can be used to create diastereomeric salts for the resolution of racemic acids or as a substrate for synthesizing chiral ligands. This contrasts sharply with its achiral isomer N-octylaniline, which cannot participate in diastereomeric salt formation .

Synthesis of N-Derivatized Pharmacological Intermediates

The primary amine functionality of 1-phenyloctan-1-amine allows for acylation and reductive amination to generate amide and secondary amine derivatives. This reactivity was exploited in the synthesis of phenyloctanamides, a class of renin inhibitors documented in patent literature [1]. The high basicity (pKa ~10.66) ensures the amine is readily protonated and activated for nucleophilic reactions under standard conditions, a property leveraged in medicinal chemistry for the systematic construction of compound libraries.

Physicochemical Model Compound for Analytical Methods

The significant pKa difference (ΔpKa ≈ 5.61) between 1-phenyloctan-1-amine and its isomer N-octylaniline makes the pair an excellent system for developing and validating separation methods. For instance, the contrasting basicity can be used to demonstrate selective extraction or chromatographic retention based on pH-dependent protonation states. This is a critical application in teaching and method development laboratories where well-defined, isomerically distinct physical properties are needed for calibration and model studies.

Research on Structure-Activity Relationships (SAR) at Amine Binding Sites

The combination of a rigid phenyl ring, a flexible heptyl chain, and a chiral amine center makes 1-phenyloctan-1-amine a valuable scaffold for probing steric and electronic requirements at biological binding sites. In SAR studies, the compound can serve as a base structure where incremental modifications to the alkyl chain length or the introduction of enantiomeric excess is systematically correlated with changes in biological activity, as suggested by its role in patent literature on renin inhibitors [1].

Application

Selection Property

Validation Focus

Asymmetric synthesis research

Enantiomer-specific chiral building block

Chiral resolution and diastereomeric salt formation

N-derivatized intermediate synthesis

Primary amine reactivity (acylation, reductive amination)

Amide and secondary amine library construction

Analytical method development

Distinct basicity vs. isomer pair

pH-dependent separation and extraction models

Amine-binding site SAR studies

Chiral amine scaffold with phenyl/heptyl groups

Stereochemistry-activity relationship profiling

• [1] Herold, P. et al. Phenyloctanamides. US Patent 7,615,664 B2. Filed Dec 9, 2005. View Source